Cas no 63600-26-0 (Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-)

63600-26-0 structure
Product name:Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-
CAS No:63600-26-0
MF:C11H10O4
MW:206.194703578949
CID:1654142
Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-
- Benzoic acid, 3-(3-methoxy-3-oxo-1-propen-1-yl)-
-
- Inchi: 1S/C11H10O4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-7H,1H3,(H,13,14)
- InChI Key: DBCJGNBZZNSLSM-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(C=CC(OC)=O)=C1
Computed Properties
- Exact Mass: 206.0579
Experimental Properties
- Density: 1.265±0.06 g/cm3(Predicted)
- Boiling Point: 387.3±25.0 °C(Predicted)
- PSA: 63.6
- pka: 4.01±0.10(Predicted)
Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)- Related Literature
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
-
Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
-
Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
63600-26-0 (Benzoic acid, 3-(3-methoxy-3-oxo-1-propenyl)-) Related Products
- 2248361-28-4(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate)
- 392293-08-2(ethyl 4-(2-{5-(2-methylbenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)
- 1250365-59-3({2,6-Dimethylimidazo[2,1-b][1,3]thiazol-5-yl}methanesulfonamide)
- 31555-04-1(2-Butynoic acid, 4-hydroxy-, ethyl ester)
- 1904085-29-5(rac-(1R,2S)-2-cyclopentylcyclopropan-1-amine)
- 946208-92-0(N2-(2-ethoxyphenyl)-N4-(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)
- 942010-50-6(4,5-dimethoxy-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl-2-nitrobenzamide)
- 941868-42-4(2-methyl-5-(thiophene-2-carbonyl)-1,3-thiazole-4-carboxylic acid)
- 14633-17-1((3-Isopropylisoxazol-5-yl)methanol)
- 2060027-51-0(1H-Pyrazole-4-acetic acid, 1-(2-fluoro-4-nitrophenyl)-2,5-dihydro-3-methyl-5-oxo-, methyl ester)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent
